4-(2-(1-Naphthoyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate

• CAS No.: 359597-47-0
• Molecular Formula: C25H16Cl2N2O3
• Molecular Weight: 463.3 g/mol
• IUPAC Name: [4-[(E)-(naphthalene-1-carbonylhydrazinylidene)methyl]phenyl] 2,4-dichlorobenzoate
• InChI: InChI=1S/C25H16Cl2N2O3/c26-18-10-13-22(23(27)14-18)25(31)32-19-11-8-16(9-12-19)15-28-29-24(30)21-7-3-5-17-4-1-2-6-20(17)21/h1-15H,(H,29,30)/b28-15+
• InChI Key: HSCWYRCERHJOBL-RWPZCVJISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)N/N=C/C3=CC=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C(=O)NN=CC3=CC=C(C=C3)OC(=O)C4=C(C=C(C=C4)Cl)Cl

Description

4-(2-(1-Naphthoyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate: is a chemical compound with the following properties:

Linear Formula: CHClNO

CAS Number: 359597-47-0

Molecular Weight: 428.879 g/mol

Preparation Methods

Synthetic Routes:: The synthetic route for this compound involves the reaction of 2,4-dichlorobenzoic acid with 1-naphthoyl hydrazine. The resulting product is then reacted with phenyl isocyanate to form the final compound .

Reaction Conditions::

Starting Materials:

Reagents and Conditions:

Industrial Production:: Industrial-scale production methods are not widely documented due to the compound’s rarity and specialized applications.

Chemical Reactions Analysis

Reactions::

Esterification: Formation of the ester linkage between the carboxylic acid and phenol groups.

Isocyanate Reaction: Formation of the carbamate linkage.

Substitution Reactions: The compound may undergo nucleophilic substitution reactions.

Oxidation/Reduction: Depending on reaction conditions, it may be susceptible to oxidation or reduction .

Common Reagents::

• Acid catalysts (e.g., sulfuric acid)
• Phenyl isocyanate
• Solvents (e.g., toluene, dichloromethane)

Major Products:: The major product is the target compound itself.

Scientific Research Applications

This compound finds applications in various fields:

Chemistry: Used as a synthetic intermediate for other compounds.

Biology: Investigated for potential biological activities (e.g., antimicrobial, antitumor).

Medicine: Research into its pharmacological properties.

Industry: Limited applications due to its specialized nature .

Mechanism of Action

The exact mechanism of action remains an area of ongoing research. It likely interacts with specific molecular targets or pathways, but further studies are needed to elucidate these details.

Comparison with Similar Compounds

While 4-(2-(1-Naphthoyl)carbohydrazonoyl)phenyl 2,4-dichlorobenzoate is unique in its structure, similar compounds include:

• 2-(2-(1-Naphthoyl)carbohydrazonoyl)phenyl 4-chlorobenzoate
• 3-(2-(1-Naphthoyl)carbohydrazonoyl)phenyl 4-chlorobenzoate
• 1-(2-(1-Naphthoyl)carbohydrazonoyl)-2-naphthyl 4-chlorobenzoate

Remember that this compound is part of a collection of rare and unique chemicals, and analytical data may not be readily available. Buyer discretion is advised when confirming product identity and purity